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Compound of Interest

Compound Name: Gadolinium-160

Cat. No.: B083645 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Gadolinium-160 (Gd-160), particularly in the context of producing the medical isotope

Terbium-161 (Tb-161).

Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in producing high-purity Gadolinium-160?

A1: The production of high-purity Gd-160 presents several key challenges:

Low Natural Abundance: Natural gadolinium contains only about 21.86% Gd-160, which

necessitates an enrichment process to increase its concentration for efficient production of

Tb-161.[1]

Isotopic Enrichment: Achieving the high isotopic purity required (>95%) for medical

applications is technically demanding and often involves advanced techniques like laser or

electromagnetic isotope separation.

Chemical Purity: Gadolinium is a lanthanide and shares similar chemical properties with

other rare earth elements, making their separation difficult. Trace impurities of other rare

earths can impact the quality of the final product.
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Supply Chain: Historically, the supply of enriched Gd-160 has been limited, often originating

from geopolitically sensitive regions, which can lead to supply chain vulnerabilities.[1]

Q2: Why is high isotopic purity of Gd-160 important for the production of Terbium-161?

A2: High isotopic purity is crucial to minimize the formation of undesirable radionuclide

impurities during neutron irradiation. Other gadolinium isotopes have different neutron capture

cross-sections and can lead to the production of other terbium isotopes or other radioactive

byproducts. For instance, Gd-158 can lead to the formation of Tb-160, a long-lived impurity that

is difficult to separate from Tb-161. Using highly enriched Gd-160 ensures a cleaner production

of Tb-161 with higher specific activity.

Q3: What are the common methods for enriching Gadolinium-160?

A3: While specific details of industrial enrichment processes are often proprietary, the main

technologies include:

Electromagnetic Isotope Separation (EMIS): This method uses magnetic fields to separate

isotopes based on their mass-to-charge ratio. It is a well-established technique but can be

energy-intensive.

Laser Isotope Separation: This involves using lasers to selectively excite or ionize Gd-160

atoms, which can then be separated. Companies like ASP Isotopes are using a novel laser-

based approach called "Quantum Enrichment".[2]

Column Chromatography: Isotope separation by displacement chromatography using cation

exchange resins has been studied for gadolinium enrichment.[3]

Q4: What level of enrichment and chemical purity can be expected for commercially available

Gadolinium-160?

A4: Recent advancements have made it possible to achieve very high levels of isotopic purity.

For example, Nusano has announced the successful enrichment of Gd-160 to 99.2% purity.[1]

[4] The chemical purity is also very high, with a focus on minimizing other lanthanide impurities

to parts-per-million (ppm) levels.
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Issue 1: Low Yield of Terbium-161 after Irradiation of Gd-
160 Target

Possible Cause Troubleshooting Step

Incorrect Neutron Fluence or Irradiation Time

Verify the neutron flux of the reactor and

optimize the irradiation time. The production of

Tb-161 is dependent on both factors.

Inaccurate Target Mass
Precisely weigh the Gd-160 target material

before irradiation.

Impure Gd-160 Target

Analyze the isotopic and chemical purity of the

starting Gd-160 material. The presence of other

gadolinium isotopes or neutron-absorbing

impurities can reduce the yield of Gd-161, the

precursor to Tb-161.

Issue 2: Difficulty in Separating Terbium-161 from the
Gadolinium-160 Target

Possible Cause Troubleshooting Step

Inefficient Chromatography

Optimize the separation parameters. This

includes the choice of resin (e.g., Dowex 50W-

X8, LN2, DGA), eluent composition and

concentration (e.g., α-hydroxyisobutyric acid,

nitric acid), and flow rate.

Co-elution of Gd and Tb

Due to their similar chemical properties, some

co-elution is possible. Consider a multi-step

separation process. For example, a primary

separation on LN2 resin followed by a

purification step on DGA resin has been shown

to be effective.[5]

Formation of Colloids

Ensure the irradiated target is fully dissolved

and the solution is clear before loading it onto

the chromatography column.
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Issue 3: Radionuclidic Impurities in the Final Terbium-
161 Product

Possible Cause Troubleshooting Step

Presence of other Gd isotopes in the target

Use Gd-160 with the highest possible isotopic

enrichment to minimize the production of other

terbium isotopes (e.g., Tb-160 from Gd-158).

Insufficient separation from other lanthanides

The separation method must be highly selective

for terbium over other lanthanides that may be

present as impurities in the target or produced

during irradiation.

Incomplete decay of Gd-161

Allow for a sufficient cooling period after

irradiation for the short-lived Gd-161 (half-life of

3.66 minutes) to decay completely to Tb-161

before starting the chemical separation.[6]

Data Presentation
Table 1: Isotopic Composition of Natural and Enriched Gadolinium

Isotope Natural Abundance (%) Enriched Gd-160 Purity (%)

Gd-152 0.20 < 0.1

Gd-154 2.18 < 0.1

Gd-155 14.80 < 0.5

Gd-156 20.47 < 1.0

Gd-157 15.65 < 0.5

Gd-158 24.84 < 1.0

Gd-160 21.86 > 95 to 99.2[1]

Table 2: Comparison of Chromatographic Methods for Tb-161/Gd-160 Separation
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Method Resin Eluent(s)
Key
Parameters

Reported
Recovery/Effic
iency

Ion Exchange

Chromatography

Dowex 50W-X8

(H+ form)

α-

hydroxyisobutyric

acid (α-HIBA)

Gradient elution

80-90%

separation

efficiency[7]

Extraction

Chromatography
LN2 Resin

Nitric Acid

(HNO3) gradient

(0.25M to 1M)

Two-step

process with

DGA resin

>89% overall

process

efficiency[8]

High-

Performance Ion

Chromatography

(HPIC)

Strong cation

exchange resin

α-HIBA (step-

wise gradient)
-

Specific activity

of 49.2 GBq/mg

Tb[9]

Anion Exchange

Chromatography
Dowex 1-X8

Potassium

Carbonate

(K2CO3)

Involves

electrochemical

oxidation of

Tb(III) to Tb(IV)

Promising for

purification[10]

Experimental Protocols
Protocol 1: Separation of Terbium-161 from Irradiated
Gadolinium-160 Target using Extraction
Chromatography
This protocol is a representative method based on published literature and should be adapted

and optimized for specific laboratory conditions.

1. Target Dissolution:

After a suitable cooling period (e.g., 2 days) post-irradiation, dissolve the enriched Gd-160
target (e.g., Gd2O3) in 3 M HCl or HNO3.[5] Ensure complete dissolution.

2. Column Preparation (LN2 Resin):

Dry-pack a column with LN2 extraction chromatography resin.
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Pre-condition the column by passing 1 M HNO3 followed by 0.1 M HNO3 through it.[11]

3. Loading:

Load the dissolved target solution onto the prepared LN2 column.

4. Elution of Gadolinium:

Wash the column with 0.2 M HNO3 to elute the bulk of the Gd-160 target material.[12] The
volume of the wash will depend on the column size and the amount of gadolinium.

5. Elution of Terbium-161:

Elute the Tb-161 from the LN2 column using a higher concentration of nitric acid, for
example, a gradient from 0.25 M to 1 M HNO3.[5]

6. Second Purification Step (DGA Resin):

The Tb-161 fraction collected from the LN2 column can be further purified using a DGA resin
column to remove any remaining traces of gadolinium and other impurities.
Load the Tb-161 fraction onto the DGA column.
Elute the purified Tb-161 with diluted HCl.[5]

7. Quality Control:

Analyze the final Tb-161 product for radionuclidic purity using gamma spectrometry.
Determine the chemical purity and concentration of stable impurities using Inductively
Coupled Plasma Mass Spectrometry (ICP-MS).[13]

Protocol 2: Recycling of Enriched Gadolinium-160
Target Material
1. Collection of Gadolinium Fractions:

Collect all the gadolinium-containing fractions from the chromatographic separation process.

2. Concentration:
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Evaporate the acidic solution (e.g., using argon gas at 130°C) to yield gadolinium nitrate
(Gd(NO3)3).[11]

3. Conversion to Oxide:

Heat the resulting gadolinium nitrate residue at a high temperature (e.g., 400°C) to
decompose the nitrate to gadolinium oxide (Gd2O3).[11]

4. Purity Analysis:

Analyze the recycled Gd2O3 for isotopic and chemical purity before fabricating a new target
for irradiation.
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Caption: Workflow for the production of Tb-161 from natural Gadolinium.
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Caption: Troubleshooting decision tree for Tb-161 production issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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